4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-[(E)-indol-3-ylidenemethyl]-5-methyl-2-phenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C19H15N3O/c1-13-17(11-14-12-20-18-10-6-5-9-16(14)18)19(23)22(21-13)15-7-3-2-4-8-15/h2-12,21H,1H3/b14-11-
• InChI Key: IKFFZJLGDFSPDU-KAMYIIQDSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)C=C3C=NC4=CC=CC=C43
• Isomeric SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)/C=C\3/C=NC4=CC=CC=C43
• Molecular Formula: C19H15N3O
• Molecular Weight: 301.3 g/mol

Description

4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, also known as IND, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has also been shown to inhibit the activity of various enzymes involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of enzyme activity. 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has also been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in lab experiments is its potent anticancer activity against various cancer cell lines. 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is also relatively easy to synthesize and purify, making it a readily available compound for research purposes. However, one of the limitations of using 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one research, including the development of novel drugs targeting various diseases, the synthesis of new materials with unique properties, and the investigation of the mechanism of action of 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. Additionally, further studies are needed to evaluate the safety and efficacy of 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in various applications.
Conclusion:
In conclusion, 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is a synthetic compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in various applications.

Scientific Research Applications

4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been shown to exhibit potent anticancer activity against various cancer cell lines. In drug discovery, 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been used as a lead compound for the development of novel drugs targeting various diseases. In materials science, 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been used as a building block for the synthesis of new materials with unique properties.